Cas no 1804796-62-0 (4-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-methanol)

4-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-methanol is a fluorinated pyridine derivative characterized by its trifluoromethoxy and trifluoromethyl substituents, which enhance its electronic and steric properties. The presence of a hydroxymethyl group at the 3-position and a hydroxyl group at the 4-position provides functional versatility, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its fluorinated moieties contribute to increased metabolic stability and lipophilicity, which are advantageous in drug design. The compound’s structural features also suggest potential utility in the development of bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation. Its well-defined reactivity profile allows for precise derivatization in synthetic applications.

4-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-methanol structure

1804796-62-0 structure

Product Name:4-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-methanol

CAS No:1804796-62-0

MF:C₈H₅F₆NO₃

MW:277.120623350143

CID:4832796

Update Time:2025-06-14

4-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

- 4-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-methanol
- Inchi： 1S/C8H5F6NO3/c9-7(10,11)4-1-15-6(18-8(12,13)14)3(2-16)5(4)17/h1,16H,2H2,(H,15,17)
- InChI Key： GKMBTQAWRAMUGT-UHFFFAOYSA-N
- SMILES： FC(C1=CNC(=C(CO)C1=O)OC(F)(F)F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 420
XLogP3: 2.1
Topological Polar Surface Area: 58.6

4-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029094777-1g	4-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-methanol	1804796-62-0	97%	1g	$1,475.10	2022-04-01

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Additional information on 4-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-methanol

Comprehensive Overview of 4-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-methanol (CAS No. 1804796-62-0)

The compound 4-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-methanol (CAS No. 1804796-62-0) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethoxy and trifluoromethyl groups, contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules, given its ability to modulate physicochemical properties such as lipophilicity and metabolic stability.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their versatility in medicinal chemistry. The presence of 4-Hydroxy and 3-methanol functionalities in this compound opens avenues for further chemical modifications, making it a valuable intermediate for synthesizing targeted therapeutics. For instance, its potential use in developing kinase inhibitors or antimicrobial agents aligns with current trends in combating drug-resistant pathogens. This aligns with the growing interest in AI-driven drug discovery, where such compounds are screened for their binding affinities using computational models.

From a synthetic perspective, the preparation of 4-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-methanol involves multi-step organic transformations, often requiring precise control over reaction conditions to achieve high yields. The trifluoromethyl group, in particular, is known to enhance the bioavailability of drug candidates, a feature highly sought after in modern pharmacology. This compound’s stability under physiological conditions further underscores its relevance in preclinical studies, where researchers explore its pharmacokinetic profiles.

Environmental and regulatory considerations also play a role in the adoption of this compound. With increasing scrutiny on sustainable chemistry, efforts are underway to optimize its synthesis using greener solvents and catalysts. The pyridine core of this molecule is biodegradable under certain conditions, which mitigates concerns about environmental persistence. This aspect resonates with the broader push for green pharmaceuticals, a topic frequently searched by professionals in the field.

In the context of material science, 4-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-methanol has shown promise as a precursor for advanced polymers and coatings. Its ability to impart hydrophobicity and chemical resistance makes it suitable for applications in electronics and protective coatings. This aligns with the rising demand for high-performance materials in industries ranging from aerospace to consumer electronics.

Analytical characterization of this compound typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC, ensuring its purity and structural integrity. These methods are critical for quality control, especially when the compound is intended for use in sensitive applications like drug formulation. The availability of detailed spectral data for CAS No. 1804796-62-0 facilitates its adoption in research and industrial settings.

Looking ahead, the exploration of 4-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-methanol is expected to expand, driven by advancements in catalytic fluorination and structure-activity relationship studies. Its compatibility with emerging technologies like flow chemistry further enhances its appeal for scalable production. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.